

Isoquercetin in Venous Thromboembolism: A Comparative Clinical Trial Analysis

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Isoquercetin*

Cat. No.: *B050326*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the clinical trial results for **isoquercetin** in the treatment of venous thromboembolism (VTE), benchmarked against established and alternative therapeutic agents. The data presented is intended to support research, discovery, and development efforts in the field of thrombosis and hemostasis.

Executive Summary

Venous thromboembolism, encompassing deep vein thrombosis (DVT) and pulmonary embolism (PE), represents a significant global health burden. While traditional anticoagulants like warfarin and the newer direct oral anticoagulants (DOACs) form the cornerstone of VTE management, there is a growing interest in novel therapeutic approaches with improved safety profiles. **Isoquercetin**, a flavonoid with anti-inflammatory and antithrombotic properties, has emerged as a potential candidate. This guide synthesizes the available clinical trial data for **isoquercetin** and compares its performance against the current standards of care.

Comparative Efficacy and Safety of Antithrombotic Agents for VTE

The following table summarizes the key efficacy and safety outcomes from major clinical trials of **isoquercetin** and leading anticoagulants in the treatment and prevention of VTE.

Treatment	Trial Name(s)	Patient Population	Primary Efficacy Outcome (Recurrent VTE or VTE-related Death)	Primary Safety Outcome (Major Bleeding)
Isoquercetin	CATIQ (Phase II)	Cancer patients at high risk for VTE	0% (in both 500 mg and 1000 mg cohorts)	0% (in both cohorts)
Dabigatran	RE-COVER & RE-COVER II	Patients with acute VTE	2.4%	1.4%
Rivaroxaban	EINSTEIN-DVT	Patients with acute, symptomatic DVT	2.1%	8.1% (major or clinically relevant non-major)
Apixaban	AMPLIFY	Patients with acute VTE	2.3%	0.6%
Edoxaban	Hokusai-VTE	Patients with acute VTE	3.2%	1.4% (clinically relevant bleeding)
Warfarin (Standard Care)	RE-COVER & RE-COVER II	Patients with acute VTE	2.2%	2.0%
Warfarin (Standard Care)	EINSTEIN-DVT	Patients with acute, symptomatic DVT	3.0%	8.1% (major or clinically relevant non-major)
Warfarin (Standard Care)	AMPLIFY	Patients with acute VTE	2.7%	1.8%
Warfarin (Standard Care)	Hokusai-VTE	Patients with acute VTE	3.5%	2.6% (clinically relevant bleeding)

Experimental Protocols

A detailed understanding of the methodologies employed in these clinical trials is crucial for the accurate interpretation of their findings.

Isoquercetin: CATIQ Study Protocol

The Cancer-Associated Thrombosis and **Isoquercetin** (CATIQ) study was a phase II/III trial designed to evaluate the efficacy and safety of **isoquercetin** in preventing VTE in cancer patients.^[1]

- Study Design: The phase II part of the study involved two sequential cohorts receiving either 500 mg or 1000 mg of **isoquercetin** daily for 56 days.^{[2][3]} The planned phase III portion is a randomized, placebo-controlled, double-blind trial.^[1]
- Patient Population: Patients with locally advanced or metastatic pancreatic, non-small cell lung, or colorectal cancer who were initiating first or second-line chemotherapy.^[2]
- Primary Endpoints:
 - Phase II: Reduction in D-dimer levels at day 56.^[2]
 - Phase III (planned): Cumulative incidence of VTE.^[1]
- Key Assessments:
 - D-dimer levels, PDI activity, and platelet-dependent thrombin generation were measured at baseline and at the end of the study.^[4]
 - Bilateral lower extremity compression ultrasounds were performed at day 56 to screen for asymptomatic DVT.^[2]


Direct Oral Anticoagulants (DOACs) and Warfarin: Key Trial Protocols

The pivotal trials for the DOACs and their comparison with warfarin followed generally similar designs:

- RE-COVER & RE-COVER II (Dabigatran): These were randomized, double-blind, non-inferiority trials comparing dabigatran (150 mg twice daily) with warfarin in patients with acute VTE.^[5] Patients initially received parenteral anticoagulation.^[5] The primary efficacy outcome was the six-month incidence of recurrent symptomatic, objectively confirmed VTE or VTE-related death.^[6] The primary safety outcome was the incidence of major bleeding events.^[6]
- EINSTEIN-DVT (Rivaroxaban): This was a randomized, open-label, non-inferiority trial comparing oral rivaroxaban alone (15 mg twice daily for 3 weeks, followed by 20 mg once daily) with standard therapy (enoxaparin followed by a vitamin K antagonist) for the treatment of acute DVT.^[7] The primary efficacy outcome was the first symptomatic recurrent VTE, and the principal safety outcome was the first major or clinically relevant non-major bleeding event.^[7]
- AMPLIFY (Apixaban): This was a randomized, double-blind, non-inferiority trial comparing apixaban (10 mg twice daily for 7 days, followed by 5 mg twice daily) with conventional therapy (enoxaparin followed by warfarin) for the treatment of acute VTE.^[8] The primary efficacy outcome was a composite of recurrent symptomatic VTE or VTE-related death.^[8] The primary safety outcome was major bleeding.^[9]
- Hokusai-VTE (Edoxaban): This was a randomized, double-blind, double-dummy, non-inferiority trial comparing edoxaban (60 mg once daily) with warfarin in patients with acute VTE who had initially received heparin.^[10] The primary efficacy outcome was the recurrence of symptomatic VTE.^[11] The principal safety outcome was the first major or clinically relevant non-major bleeding event.^[11]

Mechanism of Action and Signaling Pathways


Isoquercetin's antithrombotic effect is primarily attributed to its inhibition of protein disulfide isomerase (PDI). PDI is a critical enzyme in thrombus formation, playing a role in platelet activation and fibrin generation. The signaling pathway below illustrates the proposed mechanism of action.



[Click to download full resolution via product page](#)

Mechanism of Action of **Isoquercetin** in Inhibiting Thrombus Formation.


The experimental workflow for the CATIQ Phase II study is outlined below, detailing the key stages from patient enrollment to data analysis.



[Click to download full resolution via product page](#)

Experimental Workflow of the CATIQ Phase II Clinical Trial.

The logical relationship between the different treatment options for VTE, from established standards to novel approaches, is depicted in the following diagram.



[Click to download full resolution via product page](#)

Therapeutic Landscape for Venous Thromboembolism Treatment.

Conclusion

The preliminary Phase II results of the CATIQ study suggest that **isoquercetin** is a promising agent for the prevention of VTE in high-risk cancer patients, demonstrating a favorable safety profile with no major bleeding events observed.[2][12] While direct comparisons are limited by the different patient populations and study designs, the absence of VTE and major bleeding in the **isoquercetin** arms is noteworthy. Further data from the randomized, placebo-controlled Phase III part of the CATIQ trial are eagerly awaited to definitively establish the efficacy and safety of **isoquercetin** in this setting.[1] For drug development professionals, **isoquercetin** represents a novel mechanistic approach to antithrombotic therapy with the potential for a wider therapeutic window compared to traditional anticoagulants. Continued research into PDI inhibition and the clinical development of **isoquercetin** are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ClinicalTrials.gov [clinicaltrials.gov]
- 2. ashpublications.org [ashpublications.org]
- 3. Targeting protein disulfide isomerase with the flavonoid isoquercetin to improve hypercoagulability in advanced cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. youtube.com [youtube.com]
- 5. Pardon Our Interruption [pro.boehringer-ingelheim.com]
- 6. ashpublications.org [ashpublications.org]
- 7. EINSTEIN DVT trial: Rivaroxaban is an effective and safe treatment for acute symptomatic deep vein thrombosis - Xagena [xagena.it]
- 8. Oral apixaban for the treatment of venous thromboembolism in cancer patients: results from the AMPLIFY trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. 2minutemedicine.com [2minutemedicine.com]
- 10. vascularnews.com [vascularnews.com]
- 11. Edoxaban Versus Warfarin for the Treatment of Symptomatic Venous Thromboembolism - American College of Cardiology [acc.org]
- 12. Targeting protein disulfide isomerase with the flavonoid isoquercetin to improve hypercoagulability in advanced cancer - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Isoquercetin in Venous Thromboembolism: A Comparative Clinical Trial Analysis]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b050326#clinical-trial-results-for-isoquercetin-in-treating-venous-thromboembolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com